Cas no 81741-95-9 (3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester)
81741-95-9 structure
Product Name:3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester
CAS No:81741-95-9
MF:C9H13NO2S
MW:199.27002120018
CID:703217
PubChem ID:13286147
Update Time:2025-04-19
3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester
- methyl 5-ethyl-4-(methylamino)thiophene-3-carboxylate
- DTXSID90534783
- 81741-95-9
- SCHEMBL11106793
-
- Inchi: 1S/C9H13NO2S/c1-4-7-8(10-2)6(5-13-7)9(11)12-3/h5,10H,4H2,1-3H3
- InChI Key: UQLUXZFARKWDEX-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OC)C(=C1CC)NC
Computed Properties
- Exact Mass: 199.06669983g/mol
- Monoisotopic Mass: 199.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66.6Ų
3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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